(3Z)-1-(4-fluorobenzyl)-3-{[(3,4,5-trimethoxyphenyl)amino]methylene}-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide

• IUPAC Name: (3Z)-1-[(4-fluorophenyl)methyl]-2,2-dioxo-3-[(3,4,5-trimethoxyanilino)methylidene]thieno[3,2-c]thiazin-4-one
• InChI: InChI=1S/C23H21FN2O6S2/c1-30-18-10-16(11-19(31-2)22(18)32-3)25-12-20-21(27)23-17(8-9-33-23)26(34(20,28)29)13-14-4-6-15(24)7-5-14/h4-12,25H,13H2,1-3H3/b20-12-
• InChI Key: BQTIHQWATUWOKI-NDENLUEZSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)NC=C2C(=O)C3=C(C=CS3)N(S2(=O)=O)CC4=CC=C(C=C4)F
• Isomeric SMILES: COC1=CC(=CC(=C1OC)OC)N/C=C\2/C(=O)C3=C(C=CS3)N(S2(=O)=O)CC4=CC=C(C=C4)F
• Molecular Formula: C23H21FN2O6S2
• Molecular Weight: 504.6 g/mol

Description

(3Z)-1-(4-fluorobenzyl)-3-{[(3,4,5-trimethoxyphenyl)amino]methylene}-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide is a useful research compound. Its molecular formula is C23H21FN2O6S2 and its molecular weight is 504.55. The purity is usually 95%.
BenchChem offers high-quality (3Z)-1-(4-fluorobenzyl)-3-{[(3,4,5-trimethoxyphenyl)amino]methylene}-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (3Z)-1-(4-fluorobenzyl)-3-{[(3,4,5-trimethoxyphenyl)amino]methylene}-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

1. Synthesis Methods

The synthesis of thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide derivatives involves various chemical reactions. For instance, Gewald et al. (1988) describe the formation of thieno[2,3-d]thiazoles and thieno[2,3-d]thiazolines from aminothiophen-3-thiole through reactions with formic acid and aromatic aldehydes, respectively (Gewald, Hain, & Madlenscha, 1988). Similarly, Stephens and Sowell (1998) report the synthesis of novel thieno[3,2-b][1,4]-thiazine 1,1-dioxides through cyclization of a versatile aminothiophene (Stephens & Sowell, 1998).

2. Biological Activities

Certain derivatives show notable biological activities. For example, Menozzi et al. (1992) found that a 4-fluorophenyl derivative of 4H-thieno[3,4-c]pyrazol-4-ones exhibited significant analgesic, antiinflammatory, and antipyretic activities in animal models, along with platelet antiaggregating activity comparable to acetylsalicylic acid (Menozzi, Mosti, Schenone, D'Amico, Filippelli, & Rossi, 1992).

3. Applications in Drug Design

The thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide scaffold is explored for drug design due to its interaction with biological targets. Ahmad et al. (2018) synthesized derivatives with inhibitory activities against monoamine oxidases, showing selectivity for MAO-A over MAO-B, which is significant for developing treatments for neurological disorders (Ahmad, Zaib, Jalil, Shafiq, Ahmad, Sultan, Iqbal, Aslam, & Iqbal, 2018).

4. Fluorescence and Solid-State Properties

Some thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide derivatives exhibit fluorescence. Yokota et al. (2012) synthesized new fluorescent compounds, such as benzo[4,5]thieno[3,2-d]pyrimidine 5,5-dioxides, demonstrating potential applications in materials science (Yokota, Hagimori, Mizuyama, Nishimura, Fujito, Shigemitsu, & Tominaga, 2012).